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Compound of Interest

Compound Name: (R)-selisistat

CAS No.: 848193-69-1

Cat. No.: B1680143

Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of investigational compounds like (R)-selisistat is paramount. This guide provides

essential, step-by-step procedures for the proper disposal of (R)-selisistat, aligning with

laboratory safety standards and environmental regulations. The following information is

synthesized from available safety data for Selisistat and general principles for laboratory

chemical waste management.

Chemical and Physical Properties of (R)-selisistat
A summary of the key quantitative data for (R)-selisistat is presented below to inform handling

and disposal considerations.
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Property Value Source

Molecular Formula C₁₃H₁₃ClN₂O PubChem[1]

Molecular Weight 248.71 g/mol PubChem[1]

CAS Number 848193-69-1 PubChem[1]

Solubility in DMSO 100 mg/mL (402.07 mM) TargetMol[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the Safety Data Sheet for Selisistat, the compound is classified with the following

hazards:

Harmful if swallowed (Acute toxicity, oral, Category 4)[3]

Causes skin irritation (Skin corrosion/irritation, Category 2)

Causes serious eye irritation (Serious eye damage/eye irritation, Category 2A)

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation, Category 3)

Mandatory Personal Protective Equipment (PPE) when handling (R)-selisistat includes:

Protective gloves

Safety goggles with side-shields

Impervious clothing

Suitable respirator

Work in a well-ventilated area or under a fume hood.

Step-by-Step Disposal Procedure

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/707032
https://pubchem.ncbi.nlm.nih.gov/compound/707032
https://pubchem.ncbi.nlm.nih.gov/compound/707032
https://www.targetmol.com/compound/selisistat%20r-enantiomer
https://file.medchemexpress.com/batch_PDF/HY-15452/Selisistat-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1680143/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-r-selisistat-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The proper disposal of (R)-selisistat, whether as a pure compound, in solution, or as

contaminated labware, requires careful adherence to established safety protocols to minimize

environmental impact and ensure personnel safety.

1. Waste Identification and Segregation:

Solid Waste: Unused or expired (R)-selisistat powder.

Liquid Waste: Solutions containing (R)-selisistat.

Contaminated Labware: Empty vials, pipette tips, gloves, and other disposable materials that

have come into contact with (R)-selisistat.

2. Solid Waste Disposal:

Do not dispose of solid (R)-selisistat in the regular trash.

Collect the solid waste in a clearly labeled, sealed container. The label should include the

chemical name, "(R)-selisistat," and relevant hazard symbols.

Store the sealed container in a designated hazardous waste accumulation area, away from

incompatible materials.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor.

3. Liquid Waste Disposal:

Do not pour solutions containing (R)-selisistat down the drain.

Collect all liquid waste in a designated, leak-proof, and clearly labeled waste container. The

label should specify the contents, including all solvents and the approximate concentration of

(R)-selisistat, along with hazard warnings.

Store the liquid waste container in a secondary containment bin in a well-ventilated area,

away from heat and ignition sources.

Contact your institution's EHS office for pickup and disposal.
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4. Contaminated Labware Disposal:

Sharps: Needles and syringes should be placed in a designated sharps container.

Non-Sharps: Disposable labware such as gloves, pipette tips, and empty vials should be

collected in a dedicated, labeled hazardous waste bag or container.

Decontaminate surfaces and non-disposable equipment by scrubbing with a suitable solvent

(e.g., alcohol) and collecting the cleaning materials as hazardous waste.

Follow your institution's guidelines for the disposal of chemically contaminated labware.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-
selisistat.
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Caption: Disposal workflow for (R)-selisistat.
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In the event of a spill or exposure:

Spill: Evacuate the area. Use appropriate personal protective equipment. Absorb liquid spills

with an inert material (e.g., diatomite, universal binders). Decontaminate the area by

scrubbing with alcohol. Collect all contaminated materials for disposal as hazardous waste.

Prevent the spill from entering drains or water courses.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Inhalation: Move the individual to fresh air and keep them in a position comfortable for

breathing.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

By adhering to these procedures, laboratory personnel can ensure the safe and responsible

disposal of (R)-selisistat, protecting both themselves and the environment. Always consult

your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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